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Compound of Interest

Compound Name: 2,5-Dimethylterephthalonitrile

Cat. No.: B047689 Get Quote

For Immediate Reference: This document provides a summary of available health and safety

information for 2,5-Dimethylterephthalonitrile (CAS No. 39095-25-5). This guide is intended

for use by trained professionals in a laboratory or industrial setting. All users should consult the

full Safety Data Sheet (SDS) from their supplier before handling this chemical.

Chemical Identification and Physical Properties
This section outlines the basic chemical and physical properties of 2,5-
Dimethylterephthalonitrile.

Identifier Value

IUPAC Name 2,5-dimethylbenzene-1,4-dicarbonitrile

Synonyms
2,5-Dicyano-p-xylene, 1,4-Dicyano-2,5-

dimethylbenzene

CAS Number 39095-25-5

Molecular Formula C₁₀H₈N₂

Molecular Weight 156.18 g/mol

Appearance Solid (form may vary)

Storage
Store in a cool, dry, well-ventilated area in a

tightly sealed container.
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Hazard Identification and Classification
2,5-Dimethylterephthalonitrile is classified as hazardous. The following table summarizes the

known hazard information based on the Globally Harmonized System (GHS).

GHS Classification Details

Pictogram alt text

Signal Word Warning

Hazard Statements H302: Harmful if swallowed.

Precautionary Statements
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Note: This information is based on available data and may not be exhaustive. A comprehensive

review of the supplier's Safety Data Sheet is critical.

Toxicological Information
Detailed toxicological studies for 2,5-Dimethylterephthalonitrile are not widely available in the

public domain. The primary known toxicological effect is harm if swallowed, as indicated by the

H302 hazard statement. The lack of publicly available LD50 and LC50 data necessitates a

cautious approach, treating the substance as potentially harmful through other routes of

exposure as well.

Toxicity Metric Value

Oral LD50 Data not available

Dermal LD50 Data not available

Inhalation LC50 Data not available
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Handling and Personal Protective Equipment (PPE)
Safe handling and the use of appropriate personal protective equipment are paramount to

minimizing exposure and ensuring laboratory safety.

Exposure Control Recommended Protocol

Engineering Controls
Use in a well-ventilated area, preferably within a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear compatible chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.

Respiratory Protection
If dusts are generated, a NIOSH-approved

respirator may be necessary.

First Aid Measures
In the event of exposure, immediate and appropriate first aid should be administered.
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Exposure Route First Aid Procedure

Ingestion
If swallowed, rinse mouth. Call a poison center

or doctor/physician if you feel unwell.

Inhalation

Move person to fresh air. If breathing is difficult,

give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water. Seek medical attention if

irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2,5-
Dimethylterephthalonitrile are not publicly available. Standard methodologies for determining

acute oral toxicity (e.g., OECD Guideline 423), skin irritation (e.g., OECD Guideline 404), and

eye irritation (e.g., OECD Guideline 405) would be the basis for generating the necessary

safety data for this compound.

Safety and Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2,5-
Dimethylterephthalonitrile, from initial assessment to emergency response.
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Hazard Assessment

Exposure Control

Safe Handling

Emergency Response

Review Supplier SDS

Identify Hazards
(H302: Harmful if swallowed)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow Safe Handling Procedures

Use Engineering Controls
(Fume Hood)

Proper Storage
(Cool, Dry, Sealed) Administer First Aid Control Spills

Proper Waste Disposal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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